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Compound of Interest

Compound Name: DPNI-GABA

Cat. No.: B15621053 Get Quote

DPNI-GABA Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and preparation of stock solutions

for DPNI-GABA.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving DPNI-GABA?

A1: DPNI-GABA is highly water-soluble.[1] For optimal dissolution, it is recommended to use

water, with gentle warming if necessary, to prepare stock solutions up to 2 mM.[1] For

experimental use, DPNI-GABA can also be directly dissolved in the extracellular solution at the

desired final concentration, such as 1 mM.[2]

Q2: I am having trouble dissolving DPNI-GABA in water. What should I do?

A2: If you encounter solubility issues, gentle warming of the solution can aid in dissolution.[1]

Ensure you are not exceeding a concentration of 2 mM when using only water. For higher

concentrations, further optimization of the solvent may be required, though this is not

commonly reported. It is also crucial to use the batch-specific molecular weight provided on the

product vial for accurate concentration calculations.

Q3: What is the recommended storage condition for DPNI-GABA stock solutions?
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A3: Solid DPNI-GABA should be stored at -20°C.[3] While specific stability data for DPNI-
GABA in solution is not readily available, general best practices for similar compounds suggest

that stock solutions should also be stored at -20°C. For long-term storage, it is advisable to

aliquot the stock solution to avoid repeated freeze-thaw cycles.

Q4: Is DPNI-GABA light sensitive?

A4: As a "caged" compound designed for photo-release, DPNI-GABA is inherently light-

sensitive. Stock solutions and experimental preparations should be protected from light to

prevent premature uncaging of GABA.

Quantitative Data Summary
The following table summarizes the key quantitative information for DPNI-GABA.

Parameter Value Source

Molecular Weight 499.3 g/mol [3]

Solubility in Water
Up to 2 mM (with gentle

warming)
[1]

Recommended Storage
-20°C (solid and stock

solutions)
[3]

Experimental Protocols
Preparation of a 10 mM DPNI-GABA Stock Solution
Materials:

DPNI-GABA powder

Nuclease-free water

Vortex mixer

Water bath or heating block
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Sterile microcentrifuge tubes

Methodology:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, use the following

calculation:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 499.3 g/mol * (1000 mg / 1 g) = 4.993

mg

Weigh the DPNI-GABA: Carefully weigh out the calculated amount of DPNI-GABA powder.

Dissolution:

Add the DPNI-GABA powder to a sterile microcentrifuge tube.

Add the appropriate volume of nuclease-free water (e.g., 1 mL for a 10 mM solution).

Vortex the solution thoroughly.

If the compound does not fully dissolve, gently warm the solution (e.g., in a 37°C water

bath) for short intervals, vortexing in between, until it is fully dissolved.

Storage:

Store the stock solution at -20°C, protected from light.

For frequent use, it is recommended to prepare smaller aliquots to minimize freeze-thaw

cycles.
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Experimental Workflow for DPNI-GABA Stock Solution
Preparation

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15621053?utm_src=pdf-body
https://www.benchchem.com/product/b15621053?utm_src=pdf-body
https://www.benchchem.com/product/b15621053?utm_src=pdf-body
https://www.benchchem.com/product/b15621053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Dissolution

Storage

Calculate Mass Weigh DPNI-GABA Add Water Vortex

Gentle Warming

Fully Dissolved?

No

AliquotYes Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a DPNI-GABA stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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